Cas no 1493496-00-6 (2-(methylsulfanyl)spiro3.6decane-2-carboxylic acid)

• Product Name: 2-(methylsulfanyl)spiro3.6decane-2-carboxylic acid
• CAS No: 1493496-00-6
• MF: C₁₂H₂₀O₂S
• MW: 228.351002693176
• CID: 5708579
• PubChem ID: 65131297
• Update Time: 2023-11-24

2-(methylsulfanyl)spiro3.6decane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS014464539
• CS-0288397
• 2-(Methylthio)spiro[3.6]decane-2-carboxylic acid
• 2-(methylsulfanyl)spiro[3.6]decane-2-carboxylicacid
• 1493496-00-6
• EN300-1122480
• 2-(methylsulfanyl)spiro[3.6]decane-2-carboxylic acid
• 2-(methylsulfanyl)spiro3.6decane-2-carboxylic acid

• Inchi： 1S/C12H20O2S/c1-15-12(10(13)14)8-11(9-12)6-4-2-3-5-7-11/h2-9H2,1H3,(H,13,14)
• InChI Key： GFGNHLQXTITKCG-UHFFFAOYSA-N
• SMILES： S(C)C1(C(=O)O)CC2(CCCCCC2)C1

Computed Properties

• Exact Mass: 228.11840105g/mol
• Monoisotopic Mass: 228.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates